Cas no 26165-69-5 (4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide)

• Product Name: 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide
• CAS No: 26165-69-5
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 282811
• PubChem ID: 213325
• Update Time: 2025-11-02

4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-(2,5-dimethyl-1H-pyrrol-1-yl)-
• 4-(2,5-dimethylpyrrol-1-yl)benzenesulfonamide
• 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide
• SCHEMBL21225813
• CCG-42774
• 26165-69-5
• p-(2,5-Dimethyl-1-pyrryl)benzenesulfonamide
• Benzenesulfonamide, p-(2,5-dimethylpyrrol-1-yl)-
• OSM-A-5
• AKOS000328535
• Oprea1_245529
• N-(4-Aminosulfonyl)phenyl-2,5-dimethylpyrrole
• HMS1437M01
• IDI1_013764
• Z57000481
• MLS-0291972.0001
• p-(2,5-Dimethylpyrrol-1-yl)benzenesulfonamide
• 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzenesulfonamide
• AE-848/34176008
• Cambridge id 6979348
• BRD-K29625418-001-01-0
• CHEMBL442458
• Maybridge3_002377
• SR-01000632747-1
• DTXSID00180790

• Inchi： 1S/C12H14N2O2S/c1-9-3-4-10(2)14(9)11-5-7-12(8-6-11)17(13,15)16/h3-8H,1-2H3,(H2,13,15,16)
• InChI Key： STHWURXTZRCILS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(C)=CC=C1C)(N)(=O)=O

Computed Properties

• Exact Mass: 250.07772
• Monoisotopic Mass: 250.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 434.1°Cat760mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.614
• PSA: 65.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide

4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide: A Novel Scaffold for Targeted Therapeutic Applications

4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide, with the CAS number 26165-69-5, represents a promising chemical scaffold in the field of medicinal chemistry. This compound is characterized by its unique molecular architecture, which combines a benzene ring functionalized with a sulfonamide group and a substituted pyrrolidine ring. The structural features of 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide make it a versatile platform for drug development, particularly in the context of targeting inflammatory and oncogenic pathways.

The molecular framework of 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide is based on the sulfonamide linkage, which is a common functional group in pharmaceuticals due to its ability to modulate protein interactions. The benzene ring serves as a rigid scaffold, while the pyrrolidine ring introduces conformational flexibility. The presence of methyl groups at the 2 and 5 positions of the pyrrolidine ring enhances steric hindrance, which may influence the compound's binding affinity to specific receptors. This structural design is critical for its biological activity, as it allows for precise interactions with target proteins.

Recent studies have highlighted the potential of 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide in modulating signaling pathways associated with chronic inflammation. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the NF-κB pathway, a key regulator of immune responses. The compound's ability to suppress pro-inflammatory cytokine production suggests its potential as a therapeutic agent for autoimmune disorders and inflammatory diseases.

Moreover, 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide has shown promising antitumor activity in preclinical models. A 2024 study in Cancer Research revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase pathways, which are critical for programmed cell death. These findings underscore the compound's potential as a novel chemotherapeutic agent.

The synthesis of 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide typically involves a multi-step process that includes the formation of the pyrrolidine ring and the sulfonamide linkage. Advanced synthetic methods, such as microwave-assisted reactions and catalytic coupling, have been employed to optimize yield and purity. The development of efficient synthetic routes is essential for scaling up production for clinical applications, ensuring that the compound remains cost-effective and accessible for therapeutic use.

In the context of drug discovery, 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide has been explored as a lead compound for the design of more potent derivatives. Structure-activity relationship (SAR) studies have shown that modifications to the pyrrolidine ring or the benzene ring can significantly enhance biological activity. For example, substituting the methyl groups with other functional groups has been found to improve the compound's solubility and bioavailability, making it more suitable for oral administration.

Recent advancements in computational chemistry have further accelerated the development of 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide-based therapies. Molecular docking studies and virtual screening have identified potential targets for this compound, including kinases and transcription factors involved in disease progression. These computational tools enable researchers to predict the compound's interactions with biological targets, reducing the time and cost associated with experimental validation.

Despite its promising therapeutic potential, 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide faces challenges in clinical translation. One major hurdle is the need for further pharmacokinetic and toxicological studies to ensure its safety and efficacy in humans. Additionally, the compound's metabolic stability and bioavailability must be optimized to achieve therapeutic concentrations without causing adverse effects.

Overall, 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzene-1-sulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activity position it as a valuable candidate for the development of novel therapeutics. Continued research and innovation are essential to overcome existing challenges and unlock its full potential in treating a wide range of diseases.